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Compound of Interest

Compound Name:
(4-Bromophenoxy)(tert-

butyl)dimethylsilane

Cat. No.: B016469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of (4-
Bromophenoxy)(tert-butyl)dimethylsilane, a versatile silyl ether commonly employed in

organic synthesis as a protecting group for phenols. The information presented herein is

intended to support research and development activities by providing key data and

experimental context.

Core Physical and Chemical Data
(4-Bromophenoxy)(tert-butyl)dimethylsilane is a colorless to light yellow liquid at room

temperature.[1] Key identifiers for this compound are provided in the table below.
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Identifier Value

CAS Number 67963-68-2[2][3][4]

Molecular Formula C₁₂H₁₉BrOSi[1][5][6]

Molecular Weight 287.27 g/mol [2][3][4]

IUPAC Name (4-bromophenoxy)-tert-butyl-dimethylsilane[1][5]

InChI Key DLGZGLKSNRKLSM-UHFFFAOYSA-N[2][3]

SMILES
CC(C)(C)--INVALID-LINK--(C)Oc1ccc(Br)cc1[2]

[3]

Quantitative Physical Properties
A summary of the key quantitative physical properties of (4-Bromophenoxy)(tert-
butyl)dimethylsilane is presented in the following table. These values are critical for handling,

reaction setup, and purification of the compound.

Property Value Conditions

Boiling Point 137 °C[2][3][4] at 25 mmHg

Density 1.174 g/mL[2][3][4] at 25 °C

Refractive Index (n20/D) 1.511[2][3][4] at 20 °C

Flash Point 12 °C (53.6 °F)[2][3] Closed Cup

Appearance
Clear colorless to light yellow

liquid[1]

Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

the key physical properties listed above. These protocols are standard for liquid organic

compounds and are provided as a reference for laboratory practice.
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Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for determining the boiling point of small quantities of

liquid is the capillary method using a Thiele tube or a similar heating apparatus.

Materials:

Thiele tube or other suitable heating bath (e.g., oil bath)

Thermometer

Capillary tube (sealed at one end)

Small test tube (e.g., fusion tube)

Sample of (4-Bromophenoxy)(tert-butyl)dimethylsilane

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps

Procedure:

A small amount of (4-Bromophenoxy)(tert-butyl)dimethylsilane is placed into the small

test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is securely attached to a thermometer.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil

or silicone oil).

The apparatus is heated slowly and uniformly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.
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The temperature at which a rapid and continuous stream of bubbles is observed is noted.

This temperature is the boiling point of the liquid.

Determination of Density (Pycnometer Method)
The density of a liquid is its mass per unit volume. A precise method for determining the density

of a liquid is by using a pycnometer or a volumetric flask.

Materials:

Pycnometer or a small volumetric flask with a stopper

Analytical balance

Sample of (4-Bromophenoxy)(tert-butyl)dimethylsilane

Distilled water (for calibration)

Thermometer

Constant temperature bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with distilled water of a known temperature and weighed again to

determine the mass of the water. The volume of the pycnometer can be calculated using the

known density of water at that temperature.

The pycnometer is emptied, dried thoroughly, and then filled with the sample of (4-
Bromophenoxy)(tert-butyl)dimethylsilane at the same temperature.

The pycnometer filled with the sample is weighed.

The density of the sample is calculated by dividing the mass of the sample by the volume of

the pycnometer.
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Determination of Refractive Index (Abbe Refractometer)
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property and can be used to identify a

substance and assess its purity.

Materials:

Abbe refractometer

Sample of (4-Bromophenoxy)(tert-butyl)dimethylsilane

Dropper or pipette

Soft tissue paper

Solvent for cleaning (e.g., ethanol or acetone)

Constant temperature water circulator (to maintain 20 °C)

Procedure:

The prisms of the Abbe refractometer are cleaned with a soft tissue and a suitable solvent,

then allowed to dry completely.

A few drops of the (4-Bromophenoxy)(tert-butyl)dimethylsilane sample are placed on the

surface of the lower prism using a clean dropper.

The prisms are closed and clamped together.

The light source is adjusted to illuminate the prisms.

While looking through the eyepiece, the coarse and fine adjustment knobs are turned until

the boundary line between the light and dark fields is sharp and centered in the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should be

maintained at 20 °C for the n20/D value.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b016469?utm_src=pdf-body
https://www.benchchem.com/product/b016469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow
(4-Bromophenoxy)(tert-butyl)dimethylsilane is typically synthesized by the silylation of 4-

bromophenol. This reaction involves the protection of the phenolic hydroxyl group with a tert-

butyldimethylsilyl (TBDMS) group. A general workflow for this synthesis is depicted below.

Reactants

Reaction Workup Purification Final Product

4-Bromophenol

Combine Reactants
&

Stir at Room Temp.

tert-Butyldimethylsilyl chloride

Base (e.g., Imidazole)

Solvent (e.g., DMF)

Quench Reaction Extraction with
Organic Solvent Dry Organic Layer Concentrate in vacuo Purification

(e.g., Chromatography) (4-Bromophenoxy)(tert-butyl)dimethylsilane

Click to download full resolution via product page

Caption: Synthesis workflow for (4-Bromophenoxy)(tert-butyl)dimethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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